Cas no 2172113-97-0 (8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane)
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties
Names and Identifiers
-
- 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane
- 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane
- 2172113-97-0
- EN300-1278516
-
- Inchi: 1S/C13H17NO3/c1-15-11-4-2-10(3-5-11)12-6-7-17-13(14-12)8-16-9-13/h2-5,12,14H,6-9H2,1H3
- InChI Key: FSANAYWCBGVJNH-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=CC(=CC=2)OC)NC21COC2
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.7Ų
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278516-0.05g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 0.05g |
$780.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-0.1g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 0.1g |
$817.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-0.25g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 0.25g |
$855.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-0.5g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 0.5g |
$891.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-1.0g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 1g |
$928.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-2.5g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 2.5g |
$1819.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-5.0g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 5g |
$2692.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-10.0g |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 10g |
$3992.0 | 2023-05-23 | ||
| Enamine | EN300-1278516-50mg |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 50mg |
$780.0 | 2023-10-01 | ||
| Enamine | EN300-1278516-100mg |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro[3.5]nonane |
2172113-97-0 | 100mg |
$817.0 | 2023-10-01 |
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane
Introduction to 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2172113-97-0)
8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane, identified by its unique Chemical Abstracts Service (CAS) number 2172113-97-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic azacycloalkane derivative features a complex molecular architecture that has garnered attention for its potential biological activity and structural novelty. The presence of a spiro linkage, combined with an azacycloalkane core and a methoxy-substituted phenyl ring, suggests diverse interactions with biological targets, making it a promising candidate for further investigation.
The compound's structure, characterized by a rigid spiro framework, may contribute to its stability and binding affinity. The spiro3.5nonane moiety introduces rigidity, which is often desirable in drug design to enhance receptor binding. Additionally, the 8-(4-methoxyphenyl) substituent adds an aromatic component that can engage in π-stacking interactions or hydrophobic effects, further modulating its pharmacological properties.
In recent years, spirocyclic compounds have emerged as a critical class of scaffolds in drug discovery due to their unique structural features and potential therapeutic applications. Spiro compounds often exhibit enhanced metabolic stability and improved solubility profiles compared to their acyclic counterparts. The 2,5-dioxa group in this molecule introduces oxygen atoms that can participate in hydrogen bonding or other polar interactions, expanding the range of possible biological targets.
The azacycloalkane portion of the molecule is particularly noteworthy, as nitrogen-containing heterocycles are frequently found in biologically active compounds. Azacycloalkanes can interact with biological targets through hydrogen bonding and other non-covalent interactions, making them valuable motifs in medicinal chemistry. The 9-azaspiro3.5nonane core suggests a potential for interaction with enzymes or receptors that recognize nitrogen-containing scaffolds.
Recent studies have highlighted the importance of spirocyclic compounds in the development of novel therapeutics. For instance, spiroindolones and spiropiperidines have shown promise in treating various diseases, including cancer and neurological disorders. The structural features of 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane align well with these trends, positioning it as a candidate for further exploration.
The methoxyphenyl substituent is another key feature that may influence the compound's biological activity. Methoxy groups are commonly found in biologically active molecules and can modulate pharmacokinetic properties such as solubility and metabolic stability. Additionally, the phenyl ring can engage in π-stacking interactions with biological targets, enhancing binding affinity.
From a synthetic perspective, the construction of 8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane presents an intriguing challenge due to its complex architecture. The synthesis would likely involve multi-step organic transformations, including spirocyclic formation and functional group modifications. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules, opening up new avenues for drug discovery.
The potential applications of this compound are broad and warrant further investigation. Its unique structural features suggest that it may interact with a variety of biological targets, making it suitable for multiple therapeutic areas. For example, the spirocyclic core could be exploited to develop inhibitors of enzymes or receptors involved in metabolic disorders or cancer.
In conclusion,8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2172113-97-0) represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its complex molecular architecture and diverse functional groups make it a promising candidate for further exploration. As research continues to uncover new applications for spirocyclic compounds,this molecule may play an important role in the development of novel therapeutics.
2172113-97-0 (8-(4-methoxyphenyl)-2,5-dioxa-9-azaspiro3.5nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)